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Compound of Interest

Compound Name:
N,N-diallyl-4-

methylbenzenesulfonamide

Cat. No.: B1267651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for N,N-diallyl-4-methylbenzenesulfonamide. The information is compiled from

publicly available data and general chemical principles to ensure the integrity of the compound

for research and development purposes.

Chemical Properties
Property Value

CAS Number 50487-72-4

Molecular Formula C₁₃H₁₇NO₂S

Molecular Weight 251.35 g/mol

Appearance
Colorless to light yellow/orange clear liquid or

solid

Recommended Storage Conditions
Proper storage is crucial to maintain the stability and purity of N,N-diallyl-4-
methylbenzenesulfonamide. The following conditions are recommended based on supplier

information and the chemical nature of the compound.
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Parameter Recommended Condition Rationale

Temperature 2–8°C

Refrigeration minimizes the

rate of potential degradation

reactions.

Atmosphere
Inert atmosphere (e.g., Argon,

Nitrogen)

The diallyl functional groups

may be susceptible to

oxidation. An inert atmosphere

will prevent oxidative

degradation.

Light Store in the dark (amber vial)
To prevent potential photolytic

degradation.

Container Tightly sealed container
Prevents contamination and

exposure to moisture.

Stability Profile
While specific quantitative stability studies on N,N-diallyl-4-methylbenzenesulfonamide are

not extensively available in public literature, the stability can be inferred from the behavior of its

core functional groups: the sulfonamide and the N,N-diallyl moieties.

Hydrolytic Stability
The sulfonamide group is generally considered to be hydrolytically stable, particularly at neutral

to alkaline pH.

pH Stability at 25°C

Acidic (pH < 7)
Potentially less stable; hydrolysis may be

catalyzed.

Neutral (pH 7) Generally stable (Half-life > 1 year).

Alkaline (pH > 7) Generally stable (Half-life > 1 year).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This data is based on general studies of the sulfonamide functional group and should be

considered as a guideline. Empirical testing for the specific compound is recommended for

critical applications.

Thermal Stability
The thermal stability of N,N-diallyl-4-methylbenzenesulfonamide has not been publicly

documented in detail. However, general information on sulfonamides suggests they possess

good thermal stability.

General Handling: Avoid exposure to high temperatures and sources of ignition.

Hazardous Decomposition: Upon thermal decomposition, hazardous products such as

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and sulfur oxides

(SOx) may be formed.

Reactivity of the Diallyl Group
The N,N-diallyl groups are potential sites of reactivity and degradation. The double bonds can

be susceptible to:

Oxidation: Leading to the formation of epoxides, diols, or other oxidation products.

Addition Reactions: The double bonds can react with various reagents.

Polymerization: The allyl groups could potentially undergo polymerization, especially in the

presence of initiators or upon exposure to heat or light.

Experimental Protocols
Detailed experimental protocols for the stability testing of N,N-diallyl-4-
methylbenzenesulfonamide are not readily available. However, a general approach to

assessing the stability of a research compound would involve the following:

Objective: To determine the degradation of N,N-diallyl-4-methylbenzenesulfonamide under

various stress conditions over time.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare solutions of N,N-diallyl-4-methylbenzenesulfonamide in

appropriate solvents.

Stress Conditions: Expose the samples to a range of conditions, including:

Temperature: Elevated temperatures (e.g., 40°C, 60°C) and refrigerated conditions (2-

8°C).

Humidity: High humidity environments.

Light: Exposure to UV and visible light.

pH: Acidic, neutral, and alkaline solutions.

Time Points: Analyze samples at predetermined time intervals (e.g., 0, 1, 3, 6, 12 months).

Analysis: Utilize a validated stability-indicating analytical method, such as High-Performance

Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS), to quantify

the parent compound and detect any degradation products.

Visualizations
Logical Flow for Handling and Storage
The following diagram illustrates the decision-making process for the proper handling and

storage of N,N-diallyl-4-methylbenzenesulfonamide to ensure its stability.
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Storage Protocol Handling Protocol

Receive Compound

Initial Purity Analysis (Optional but Recommended)

Store at 2-8°C
in a tightly sealed

amber vial

Purity Confirmed

Blanket with
Inert Gas (Ar, N2)

Log Storage Details:
Date, Temp, Lot No.

Retrieve from Storage

Equilibrate to
Room Temperature

Weigh/Dispense
under Inert Atmosphere

(if possible)

Reseal and Purge
with Inert Gas

Return to 2-8°C Storage

Click to download full resolution via product page

Caption: Recommended Handling and Storage Workflow.

Potential Degradation Pathways
This diagram outlines the potential degradation pathways for N,N-diallyl-4-
methylbenzenesulfonamide based on its chemical structure.
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Potential Degradation Pathways

Potential Degradation Products

N,N-diallyl-4-
methylbenzenesulfonamide

Hydrolysis
(e.g., acidic conditions)

Oxidation
(at allyl groups)

Thermal Decomposition
(high heat)

Photodegradation
(UV/light exposure)

Polymerization
(via allyl groups)

4-Methylbenzenesulfonic acid
+ Diallylamine

Epoxides, Diols,
Aldehydes, etc.

COx, NOx, SOx,
and other fragments Various photoproducts Polymeric material

Click to download full resolution via product page

Caption: Inferred Degradation Pathways.

Disclaimer: This document is intended for informational purposes only and is based on

currently available public information. It is not a substitute for rigorous empirical stability testing.

Researchers should always perform their own stability studies to ensure the quality and

integrity of N,N-diallyl-4-methylbenzenesulfonamide for their specific applications. Always

consult the Safety Data Sheet (SDS) for detailed safety and handling information.

To cite this document: BenchChem. [Technical Guide: Stability and Storage of N,N-diallyl-4-
methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267651#n-n-diallyl-4-methylbenzenesulfonamide-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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